Cas no 2172278-35-0 (6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid)

• Product Name: 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• CAS No: 2172278-35-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6568055
• PubChem ID: 165502804
• Update Time: 2025-10-28

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid
• 6-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}hexanoic acid
• 2172278-35-0
• EN300-1481926

• Inchi： 1S/C28H34N2O5/c31-26(32)16-2-1-9-17-29-27(33)23-14-7-8-15-25(23)30-28(34)35-18-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,23-25H,1-2,7-9,14-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： RRVYRDOESMBZBF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(NCCCCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid

Introduction to 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2172278-35-0)

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, identified by its CAS number 2172278-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexylamine moiety, and a hexanoic acid tail. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The Fmoc group is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis due to its stability and ease of removal. In the context of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid, the Fmoc moiety may serve as a protective group for the amine functionality, allowing for controlled modifications and reactions. This characteristic makes the compound a potential intermediate in the synthesis of more complex peptides and proteins, which are essential in modern medicine for treating various diseases.

The cyclohexylamine component of the molecule contributes to its solubility and stability, while also providing a scaffold for further chemical modifications. This structural feature is particularly relevant in the development of bioactive molecules, where precise control over stereochemistry and solubility is critical. The hexanoic acid tail adds another layer of complexity, influencing the compound's interactions with biological targets and potentially enhancing its pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds with similar structural motifs can exhibit potent effects on enzymes and receptors involved in disease pathways. For instance, derivatives of fluorenylmethoxycarbonyl-containing compounds have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

The synthesis of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex framework of the molecule. These synthetic methodologies are not only challenging but also highlight the ingenuity required to develop novel therapeutic agents.

In terms of biological activity, preliminary studies on 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid suggest that it may interact with specific targets in vitro. The fluorenylmethoxycarbonyl group, for example, has been shown to modulate protein-protein interactions, while the cyclohexylamine moiety could influence receptor binding affinity. These findings are particularly exciting given the increasing importance of targeted therapies in medicine.

The potential applications of this compound extend beyond drug discovery. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and developing new synthetic methodologies. Additionally, the compound's stability under various conditions suggests that it could be used in industrial applications where chemical robustness is essential.

As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid (CAS No. 2172278-35-0) will play an increasingly important role in advancing medical science. The combination of its structural complexity and predicted biological activity positions it as a promising candidate for further investigation.

The future development of this compound will likely involve collaboration between chemists, biologists, and pharmacologists to fully elucidate its potential applications. Preclinical studies will be essential to assess its safety profile and efficacy before moving into clinical trials. However, the initial findings are encouraging and suggest that this molecule may contribute significantly to the treatment of various diseases.

In conclusion, 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}hexanoic acid is a fascinating compound with a rich structural framework and diverse potential applications. Its synthesis represents a testament to the progress made in organic chemistry, while its biological properties offer hope for new therapeutic interventions. As research continues to evolve, this molecule will undoubtedly remain at the forefront of scientific inquiry.